

# voclosporin neurological side effects headache tremor

Author: Smolecule Technical Support Team. Date: February 2026

## Compound Focus: Voclosporin

CAS No.: 515814-00-3

Cat. No.: S1935113

[Get Quote](#)

## Summary of Neurological Adverse Events

The table below summarizes the key neurological side effects of **voclosporin** for easy comparison.


Adverse Event	Frequency Category	Reported Incidence & Characteristics	Onset & Clinical Context
Headache	Very Common (≥10%)	Frequently reported in clinical trials [1] [2]. A 2025 post-marketing study (n=4,013 reports) identified it as a top signal (ROR=3.79) [3].	Onset varies; part of a spectrum of nervous system disorders [3].
Tremor	Common (1-10%)	Reported in 1-10% of patients in clinical trials [1] [2]. A 2025 real-world study also confirmed a significant safety signal [4].	Can manifest as trembling or shaking of hands or feet [1].

## Mechanisms of Action & Neurotoxicity

**Voclosporin** is a novel calcineurin inhibitor (CNI) that exerts its immunosuppressive effects by binding to cyclophilin A within T-cells. This drug-cyclophilin complex inhibits the phosphatase activity of **calcineurin**, which prevents the dephosphorylation and nuclear translocation of **Nuclear Factor of Activated T-cells**

(NFAT). The inhibition of NFAT-driven transcription blocks the expression of early cytokines, such as **interleukin-2 (IL-2)**, thereby suppressing T-cell activation and proliferation [2] [5].

The following diagram illustrates this primary mechanism and its link to neurological side effects.



[Click to download full resolution via product page](#)

The exact biological pathway leading from calcineurin inhibition to neurological symptoms like headache and tremor is not fully elucidated. However, it is a class effect observed with CNIs. More serious neurotoxicity, such as **Posterior Reversible Encephalopathy Syndrome (PRES)**, has also been reported with **voclosporin**, presenting with symptoms like headache, seizures, visual disturbances, and confusion [1] [2].

## Key Clinical Trial Protocols & Safety Monitoring

For your experimental design, the methodology from the pivotal Phase 3 AURORA 1 trial provides a robust reference for monitoring these adverse events [6].

- **Study Design:** A 52-week, double-blind, randomized, placebo-controlled, multicenter Phase 3 trial.
- **Patient Population:** Adults with active, biopsy-proven lupus nephritis (Class III, IV, or V).
- **Intervention Groups:**
  - **Experimental Arm:** **Voclosporin** (23.7 mg twice daily) + Mycophenolate Mofetil (MMF; 1 g twice daily) + low-dose oral glucocorticoids.
  - **Control Arm:** Placebo + MMF + low-dose oral glucocorticoids.
- **Safety Monitoring:**
  - **Adverse Event Collection:** Treatment-emergent adverse events (AEs) were systematically collected and recorded throughout the study period. Neurological AEs like headache and tremor were specifically documented and graded for severity.
  - **Laboratory Assessments:** Regular monitoring of estimated glomerular filtration rate (eGFR) and serum creatinine was performed, as a decline in eGFR is a common co-occurring adverse effect [1] [2] [6].
  - **Dose Modification Rules:** The protocol included specific guidelines for dose reduction or discontinuation based on eGFR decline from baseline, which is critical for managing nephrotoxicity that may coincide with other AEs [2] [6].

## Key Insights for Professionals

- **Real-World Onset Profile:** A 2025 real-world pharmacovigilance study of FAERS data found the median time to onset for any adverse event with **voclosporin** was **99 days**, with nearly one-third occurring in the first month [3]. This suggests a need for vigilant monitoring, particularly during the initial treatment phase.
- **Benefit-Risk Profile:** Long-term extension studies (AURORA 2) have shown that **voclosporin** maintains its efficacy with a stable safety profile over three years, and no increased nephrotoxicity

was observed in repeat biopsies at 18 months [7] [8]. This supports a positive benefit-risk assessment in the target population.

- **Extensive Drug Interaction Profile:** **Voclosporin** is a CYP3A4 substrate and a P-glycoprotein (P-gp) inhibitor. There are **887 drugs known to interact** with it (449 major interactions). Concomitant use with strong CYP3A4 inhibitors or inducers requires particular caution, as it can significantly alter **voclosporin** exposure and potentially worsen side effects [2] [9].

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. : Common, Severe, Long Term Voclosporin Side Effects [drugs.com]
2. Voclosporin - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
3. Post-marketing safety surveillance of voclosporin [frontiersin.org]
4. Clinical adverse events to voclosporin: a real-world drug ... [pubmed.ncbi.nlm.nih.gov]
5. Voclosporin: A comprehensive review of its role as a novel ... [pmc.ncbi.nlm.nih.gov]
6. The kidney injury biomarker profile of patients with lupus ... [pmc.ncbi.nlm.nih.gov]
7. Data Shows Voclosporin Preserves Kidney Function for ... [lupusresearch.org]
8. Shedding Light on Voclosporin for Lupus: AURORA 2 ... [hcplive.com]
9. Voclosporin Interactions Checker [drugs.com]

To cite this document: Smolecule. [voclosporin neurological side effects headache tremor].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b1935113#voclosporin-neurological-side-effects-headache-tremor>]

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)